Cas no 898406-90-1 (N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide)

• Product Name: N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide
• CAS No: 898406-90-1
• MF: C₂₂H₂₆FN₃O₄S
• MW: 447.522947788239
• CID: 6400091
• PubChem ID: 18574560
• Update Time: 2025-08-02

N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide
• 898406-90-1
• N-[2-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-phenyloxamide
• F2571-0531
• N1-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-phenyloxalamide
• AKOS024661295
• N-{2-[1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-yl]ethyl}-N'-phenylethanediamide

• Inchi： 1S/C22H26FN3O4S/c1-16-15-19(10-11-20(16)23)31(29,30)26-14-6-5-9-18(26)12-13-24-21(27)22(28)25-17-7-3-2-4-8-17/h2-4,7-8,10-11,15,18H,5-6,9,12-14H2,1H3,(H,24,27)(H,25,28)
• InChI Key： ZMXJAGJOKULREK-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1=CC=C(F)C(C)=C1)(=O)=O)(=O)C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 447.16280565g/mol
• Monoisotopic Mass: 447.16280565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide

Comprehensive Overview of N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide (CAS No. 898406-90-1)

N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide, with the CAS number 898406-90-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their potential therapeutic applications. The presence of both piperidine and phenyl moieties in its structure makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

The molecular structure of N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide features a unique combination of functional groups, including a fluoro-methylbenzenesulfonyl group and an ethanediamide linkage. These structural attributes contribute to its potential as a bioactive molecule, with researchers exploring its role in modulating protein-protein interactions and enzyme inhibition. The compound's CAS no. 898406-90-1 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide is no exception, with studies highlighting its potential in addressing unmet medical needs. For instance, its piperidine core is often associated with central nervous system (CNS) targeting, making it a subject of interest for neurodegenerative disease research. Additionally, the fluoro substituent enhances its metabolic stability, a critical factor in drug design.

One of the most searched questions related to this compound is: "What are the potential applications of CAS no. 898406-90-1 in drug discovery?" Current research suggests that N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide could play a role in developing small-molecule inhibitors for enzymes involved in inflammatory pathways. Its sulfonamide group is particularly noteworthy, as it often contributes to binding affinity and selectivity in enzyme inhibition.

Another hot topic in the scientific community is the optimization of pharmacokinetic properties in drug candidates. The structural features of CAS no. 898406-90-1, such as its ethylenediamide linker, offer opportunities for chemical modifications to improve solubility and bioavailability. Researchers are also investigating its potential as a scaffold for fragment-based drug design, leveraging its modular structure to create novel therapeutics.

From a synthetic chemistry perspective, the preparation of N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for ensuring high purity and yield, which are essential for subsequent biological testing. The compound's CAS number 898406-90-1 is often referenced in patents and publications, underscoring its industrial and academic significance.

In summary, N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide (CAS No. 898406-90-1) represents a compelling area of research in modern medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable subject for further investigation. As the scientific community continues to explore its capabilities, this compound may pave the way for innovative treatments in various disease areas.